Cas no 896329-79-6 (2-({2-5-(4-methylphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-oxoethyl}sulfanyl)-4H-pyrido1,2-a1,3,5triazin-4-one)

2-({2-5-(4-methylphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-oxoethyl}sulfanyl)-4H-pyrido1,2-a1,3,5triazin-4-one structure
896329-79-6 structure
Product Name:2-({2-5-(4-methylphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-oxoethyl}sulfanyl)-4H-pyrido1,2-a1,3,5triazin-4-one
CAS No:896329-79-6
MF:C23H19N5O2S2
MW:461.55926156044
CID:6183994
PubChem ID:18573486
Update Time:2024-01-05

2-({2-5-(4-methylphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-oxoethyl}sulfanyl)-4H-pyrido1,2-a1,3,5triazin-4-one Chemical and Physical Properties

Names and Identifiers

    • 2-({2-5-(4-methylphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-oxoethyl}sulfanyl)-4H-pyrido1,2-a1,3,5triazin-4-one
    • 2-((2-oxo-2-(3-(thiophen-2-yl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)ethyl)thio)-4H-pyrido[1,2-a][1,3,5]triazin-4-one
    • F2543-0088
    • 2-[2-[3-(4-methylphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanylpyrido[1,2-a][1,3,5]triazin-4-one
    • MLS001234921
    • SMR000808686
    • 2-({2-[5-(4-methylphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-2-oxoethyl}sulfanyl)-4H-pyrido[1,2-a][1,3,5]triazin-4-one
    • AKOS024658821
    • 896329-79-6
    • Inchi： 1S/C23H19N5O2S2/c1-15-7-9-16(10-8-15)18-13-17(19-5-4-12-31-19)26-28(18)21(29)14-32-22-24-20-6-2-3-11-27(20)23(30)25-22/h2-12,18H,13-14H2,1H3
    • InChI Key： LZYDKZBCBLCHGM-UHFFFAOYSA-N
    • SMILES： S1C=CC=C1C1CC(C2C=CC(C)=CC=2)N(C(CSC2=NC(N3C=CC=CC3=N2)=O)=O)N=1

Computed Properties

  • Exact Mass: 461.09801721g/mol
  • Monoisotopic Mass: 461.09801721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 5
  • Complexity: 933
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 131Ų

2-({2-5-(4-methylphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-oxoethyl}sulfanyl)-4H-pyrido1,2-a1,3,5triazin-4-one Pricemore >>

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2-({2-5-(4-methylphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-oxoethyl}sulfanyl)-4H-pyrido1,2-a1,3,5triazin-4-one Related Literature

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896329-79-6 (2-({2-5-(4-methylphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-oxoethyl}sulfanyl)-4H-pyrido1,2-a1,3,5triazin-4-one) Related Products

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